Cas no 54228-09-0 (1,3-Benzenedicarboxylic acid, polymer with 1,4-benzenedicarboxylic acid, 2,5-furandione and 1,2-propanediol)

54228-09-0 structure
Product name:1,3-Benzenedicarboxylic acid, polymer with 1,4-benzenedicarboxylic acid, 2,5-furandione and 1,2-propanediol
1,3-Benzenedicarboxylic acid, polymer with 1,4-benzenedicarboxylic acid, 2,5-furandione and 1,2-propanediol Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedicarboxylic acid, polymer with 1,4-benzenedicarboxylic acid, 2,5-furandione and 1,2-propanediol
- benzene-1,3-dicarboxylic acid,furan-2,5-dione,propane-1,2-diol,terephthalic acid
- 54228-09-0
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- Inchi: InChI=1S/2C8H6O4.C4H2O3.C3H8O2/c9-7(10)5-1-2-6(4-3-5)8(11)12;9-7(10)5-2-1-3-6(4-5)8(11)12;5-3-1-2-4(6)7-3;1-3(5)2-4/h2*1-4H,(H,9,10)(H,11,12);1-2H;3-5H,2H2,1H3
- InChI Key: AGVCLYWJSIVMSL-UHFFFAOYSA-N
- SMILES: CC(CO)O.C1=CC(=CC(=C1)C(=O)O)C(=O)O.C1=CC(=CC=C1C(=O)O)C(=O)O.C1=CC(=O)OC1=O
Computed Properties
- Exact Mass: 506.106
- Monoisotopic Mass: 506.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 36
- Rotatable Bond Count: 5
- Complexity: 498
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 233Ų
1,3-Benzenedicarboxylic acid, polymer with 1,4-benzenedicarboxylic acid, 2,5-furandione and 1,2-propanediol Related Literature
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1. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Katharina Hunger,Laura Buschhaus,Nadine Schmeling,Claudia Staudt,Anna Pfeifer,Karl Kleinermanns Phys. Chem. Chem. Phys., 2012,14, 4538-4547
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
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